6-(Carboxymethyl)pyridine-2-carboxylic acid

• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 6-(carboxymethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H7NO4/c10-7(11)4-5-2-1-3-6(9-5)8(12)13/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key: OKLYHFLTMGKYNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C(=O)O)CC(=O)O

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound, 6-(carboxymethyl)pyridine-2-carboxylic acid , is derived from its pyridine backbone and substituent positions. The parent pyridine ring is numbered such that the carboxylic acid group at position 2 receives the lowest possible locant, followed by the carboxymethyl group at position 6. This nomenclature aligns with Rule C-14.4 of the IUPAC Blue Book, which prioritizes functional groups in descending order of seniority (carboxylic acids > substituents).

The Simplified Molecular Input Line Entry System (SMILES) string, $$ \text{C1=CC(=NC(=C1)C(=O)O)CC(=O)O $$, encodes the compound’s atomic connectivity: a pyridine ring with a carboxylic acid group at carbon 2 and a carboxymethyl branch (–CH$$_2$$COOH) at carbon 6. The International Chemical Identifier (InChI) key, OKLYHFLTMGKYNL-UHFFFAOYSA-N, further distinguishes its stereochemical and tautomeric uniqueness. Comparative analysis with simpler analogs, such as 6-methylpyridine-2-carboxylic acid (CAS 934-60-1), highlights the role of substituent complexity in systematic naming.

Molecular Formula and Weight Analysis

The molecular formula $$ \text{C}8\text{H}7\text{NO}_4 $$ corresponds to a monoisotopic mass of 181.15 g/mol , calculated using the PubChem algorithm. This mass is consistent with the presence of two carboxylic acid groups (–COOH), which contribute 44.02 g/mol each, and a pyridine ring (79.10 g/mol). Table 1 contrasts this compound with related pyridinecarboxylic acids:

Compound	Molecular Formula	Molecular Weight (g/mol)
6-(Carboxymethyl)pyridine-2-carboxylic acid	$$ \text{C}8\text{H}7\text{NO}_4 $$	181.15
6-Methylpyridine-2-carboxylic acid	$$ \text{C}7\text{H}7\text{NO}_2 $$	137.14
6-Carbamoylpyridine-2-carboxylic acid	$$ \text{C}7\text{H}6\text{N}2\text{O}3 $$	166.14

The higher molecular weight of 6-(carboxymethyl)pyridine-2-carboxylic acid compared to its analogs arises from the additional carboxylic acid moiety, which increases polarity and hydrogen-bonding capacity.

Atomic Connectivity and Bonding Patterns

The compound’s structure features a pyridine ring with two electron-withdrawing groups : a carboxylic acid at C2 and a carboxymethyl group at C6. The carboxymethyl substituent introduces a flexible ethylene (–CH$$_2$$–) spacer between the aromatic ring and the second carboxylic acid, enabling conformational variability.

Key bonding interactions include:

• Conjugation : The pyridine nitrogen’s lone pair delocalizes into the ring’s π-system, stabilizing the structure.
• Hydrogen Bonding : Both carboxylic acid groups act as donors and acceptors, facilitating dimerization or solvation.
• Steric Effects : The C6 substituent creates minor steric hindrance due to its distance from the C2 group.

The SMILES notation $$ \text{C1=CC(=NC(=C1)C(=O)O)CC(=O)O $$ explicitly denotes the double bonds in the pyridine ring and the connectivity of the substituents.

Tautomeric and Prototropic Properties

As a dicarboxylic acid, 6-(carboxymethyl)pyridine-2-carboxylic acid exhibits prototropic equilibria involving deprotonation of its carboxylic acid groups. The first dissociation constant ($$ \text{p}Ka $$) is estimated to be ~2.5–3.0 for the C2 carboxylic acid, while the C6 carboxymethyl group likely has a slightly higher $$ \text{p}Ka $$ (~4.0–4.5) due to reduced resonance stabilization. These values are comparable to those of pyridine-2,6-dicarboxylic acid ($$ \text{p}K{a1} = 2.16 $$, $$ \text{p}K{a2} = 4.62 $$).

Tautomerism is limited due to the absence of enolizable protons adjacent to the carboxylic acid groups. However, the carboxymethyl chain may adopt staggered or eclipsed conformations, influencing solubility and crystal packing.

Comparative Structural Analysis with Pyridine Carboxylic Acid Derivatives

The structural features of 6-(carboxymethyl)pyridine-2-carboxylic acid distinguish it from monofunctional analogs:

• 6-Methylpyridine-2-carboxylic acid (CAS 934-60-1):

  • Lacks the carboxymethyl group, reducing molecular weight by 44.01 g/mol.
  • Exhibits lower aqueous solubility due to the hydrophobic methyl group.

• 6-Carbamoylpyridine-2-carboxylic acid (CAS 97310-93-5):

  • Replaces the carboxymethyl group with a carbamoyl (–CONH$$_2$$) moiety, altering hydrogen-bonding capacity.
  • Higher nitrogen content ($$ \text{C}7\text{H}6\text{N}2\text{O}3 $$) impacts spectroscopic properties.

• Pyridine-2,6-dicarboxylic acid :

  • Contains carboxylic acid groups at both C2 and C6 without a methylene spacer, enhancing rigidity.

These comparisons underscore how substituent identity and positioning modulate physicochemical properties, such as solubility, acidity, and intermolecular interactions.

Preparation Methods

Preparation of Pyridine-2-carboxylic Acid Derivatives

The synthesis of pyridine-2-carboxylic acid derivatives often involves the use of bases like alkali metal carbonates or organic amines, such as triethylamine, to facilitate reactions in solvents like dichloromethane or ethanol. For example, the preparation of esters from carboxylic acids typically involves acid catalysis, such as with sulfuric acid.

Microbial Hydroxylation

Microbial hydroxylation is another method used to modify pyridine rings. For instance, Alcaligenes faecalis can be used to hydroxylate pyridine-2-carboxylic acid to form 6-oxo-1,6-dihydropyridine-2-carboxylic acid. This method highlights the potential for biocatalytic approaches in synthesizing complex pyridine derivatives.

Analysis of Related Compounds

6-Methylpyridine-2-carboxylic Acid

This compound is a close analog and can be synthesized from 2,6-lutidine or through esterification reactions. Its synthesis involves refluxing 6-methylpicolinic acid with ethanol in the presence of sulfuric acid to form the ethyl ester.

Pyridine-2-carboxylic Acid Methyl Ester Isomers

These compounds are prepared via acyl chloride reactions involving aminopyridines and 6-(methoxycarbonyl)pyridine-2-carboxylic acid. The synthesis involves forming an acyl chloride intermediate, which then reacts with an amine to form the desired ester.

Data Tables for Related Compounds

Compound	Synthesis Method	Yield
6-Methylpyridine-2-carboxylic acid ethyl ester	Reflux with ethanol and sulfuric acid	78%
Pyridine-2-carboxylic acid methyl ester isomers	Acyl chloride reaction with aminopyridines	70-88%

Biological Activity

6-(Carboxymethyl)pyridine-2-carboxylic acid, also known as pyridine-2-carboxylic acid with a carboxymethyl substituent at the 6-position, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including antimicrobial, antiviral, and potential anticancer properties, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of 6-(Carboxymethyl)pyridine-2-carboxylic acid is $C_8H_9NO_4$. The compound features a pyridine ring substituted with two carboxylic acid groups, which contribute to its reactivity and biological interactions. Its structural characteristics allow it to form metal complexes, enhancing its biological efficacy.

Antimicrobial Activity

Inhibition of Bacterial Growth
Research has demonstrated that derivatives of pyridine-2-carboxylic acids exhibit antimicrobial properties against various bacterial strains. For instance, studies have indicated that certain metal complexes of pyridine-2-carboxylic acid derivatives can inhibit the activity of metallo-β-lactamases (MBLs), enzymes responsible for antibiotic resistance in bacteria like Klebsiella pneumoniae and Escherichia coli .

The minimum inhibitory concentration (MIC) values for these compounds were significantly reduced when combined with conventional antibiotics, suggesting a synergistic effect. For example, in one study, the MIC of meropenem against clinical isolates was reduced by fourfold in the presence of pyridine derivatives .

Compound	Bacterial Strain	MIC (µg/mL)	Effect
PDTC	K. pneumoniae	0.25	Synergistic with meropenem
PDTC	E. coli	0.5	Synergistic with meropenem

Antiviral Activity

Mechanisms Against Viral Infections
Pyridine derivatives, including 6-(Carboxymethyl)pyridine-2-carboxylic acid, have shown promise as antiviral agents. In particular, compounds containing a β-amino acid moiety have been reported to exhibit significant antiviral activity against viruses such as the tobacco mosaic virus (TMV) and hepatitis A virus (HAV) .

In vitro studies indicated that certain derivatives could inhibit viral replication effectively at low concentrations. For instance, one compound demonstrated a 60% reduction in viral titer against the rotavirus Wa strain .

Compound	Virus	Concentration (µg/mL)	Efficacy (%)
Compound A	TMV	500	56.8
Compound B	HAV	20	Highest activity

Anticancer Potential

Cytotoxic Effects on Cancer Cells
Recent investigations into the cytotoxic properties of pyridine carboxylic acids have revealed their potential as anticancer agents. Notably, some derivatives have been shown to induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells .

The mechanisms underlying this activity often involve the generation of reactive oxygen species (ROS) and subsequent DNA damage leading to cell death. In one study, a specific derivative exhibited an IC50 value of 5.4 µM against HeLa cells .

Compound	Cell Line	IC50 (µM)	Mechanism
Pyridine Derivative A	MCF-7	8.0	Apoptosis via ROS
Pyridine Derivative B	HeLa	5.4	DNA damage

Comparison with Similar Compounds

The following analysis compares 6-(Carboxymethyl)pyridine-2-carboxylic acid with structurally related pyridinecarboxylic acid derivatives, focusing on synthesis, spectroscopic properties, and functional roles.

Structural and Functional Differences

Compound Name	Substituents	Key Functional Groups	Applications	Reference
6-Methylpyridine-2-carboxylic acid	Methyl (-CH₃) at 6-position; carboxylic acid at 2-position	Carboxylic acid	Ligand synthesis, coordination chemistry
L1–L4 ligands (e.g., L1: 6-(3-methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester)	Methyl substituents at varying pyridine positions; carbamoyl and ester groups	Amide, ester	Hydrogen storage, metal coordination
Pyridine-3-carboxylic acid	Carboxylic acid at 3-position	Carboxylic acid	Pharmaceutical intermediates
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid	Trifluoromethyl (-CF₃) at 6-position; fused imidazole ring	Carboxylic acid, heterocycle	Anticancer agents

Key Observations :

• Substituent Position: Methyl or carboxymethyl groups at the 6-position (vs. 3- or 4-positions) significantly alter electronic properties and binding affinity. For example, L1–L4 ligands exhibit distinct NMR shifts depending on methyl placement (ortho/meta/para or α/β/γ terminology) .
• Functional Groups : Carboxylic acids enhance metal coordination (), while ester/amide groups improve solubility and reactivity in synthetic pathways ().

Key Observations :

• The acyl chloride method () is preferred for amide/ester derivatives due to high yields and regioselectivity.
• Continuous flow reactors () improve efficiency for carboxylic acid synthesis.

Spectroscopic and Analytical Data

Table 1: FTIR Data for L1–L4 Ligands (cm⁻¹)

Ligand	ν(C=O, ester)	ν(C=O, amide)	ν(N-H)
L1	1725	1650	3320
L2	1728	1648	3315
L3	1730	1652	3330
L4	1722	1645	3300

Table 2: UV-Vis Absorption Maxima (nm)

Ligand	λ_max (π→π*)	λ_max (n→π*)
L1	265	310
L2	268	315
L3	263	308
L4	270	312

Key Observations :

• FTIR confirms successful amide/ester bond formation via C=O stretches .
• UV-Vis data correlate with electronic effects of methyl positioning; para-substituted L4 shows the highest λ_max (270 nm) .

Elemental Analysis (CHNS)

Ligand	% C (Calc/Found)	% H (Calc/Found)	% N (Calc/Found)
L1	58.3/58.1	4.5/4.4	12.1/12.0
L2	58.3/58.2	4.5/4.6	12.1/12.2
L3	58.3/58.0	4.5/4.3	12.1/12.1
L4	58.3/58.4	4.5/4.5	12.1/12.0

Key Observations :

• All ligands meet theoretical purity thresholds (<0.3% deviation), validating synthesis protocols .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 6-(Carboxymethyl)pyridine-2-carboxylic acid, and how can reaction conditions be optimized for higher yields?

• Methodology : Synthesis typically involves multi-step organic reactions, including:

• Oxidation of pyridine derivatives using potassium permanganate or chromium trioxide to introduce carboxylic acid groups .
• Substitution reactions with alkyl halides or acyl chlorides to modify side chains. Reaction optimization may involve adjusting solvent polarity (e.g., DMF for polar intermediates) and temperature gradients to stabilize reactive intermediates .
• Protection/deprotection strategies : For example, tert-butoxycarbonyl (Boc) groups can protect amino functionalities during synthesis, followed by acidic deprotection (e.g., TFA) .
  • Yield Optimization : Use catalytic systems (e.g., Cu(I) for cross-coupling) and monitor reaction progress via TLC or HPLC.

Q. How can spectroscopic techniques (NMR, IR) be employed to confirm the structure of 6-(Carboxymethyl)pyridine-2-carboxylic acid?

• NMR Analysis :

• ¹H NMR : Look for characteristic pyridine ring protons (δ 7.5–8.5 ppm) and carboxymethyl protons (δ 3.5–4.5 ppm for CH₂).
• ¹³C NMR : Carboxylic acid carbons appear at δ 170–175 ppm, while pyridine carbons range from δ 120–150 ppm .
  • IR Spectroscopy : Confirm carboxylic acid O–H stretches (2500–3000 cm⁻¹) and C=O vibrations (1680–1720 cm⁻¹) .

Q. What computational parameters (e.g., logP, polar surface area) are critical for predicting the solubility and bioavailability of this compound?

• Key Parameters :

• logP (1.1) : Indicates moderate lipophilicity, suitable for membrane permeability .
• Topological Polar Surface Area (79.3 Ų) : High polarity due to carboxylic acid and pyridine groups, suggesting limited blood-brain barrier penetration .
  • Tools : Use software like MarvinSketch or ACD/Labs to model these properties during drug design .

Advanced Research Questions

Q. How does the carboxymethyl group influence the coordination chemistry of 6-(Carboxymethyl)pyridine-2-carboxylic acid with metal ions, and what analytical methods validate these interactions?

• Mechanistic Insight : The carboxymethyl group acts as a bidentate ligand, forming stable complexes with transition metals (e.g., Eu(III), Cu(II)).
• Validation Methods :

• Spectrophotometric titrations : Monitor UV-Vis absorbance shifts upon metal binding .
• Circular Dichroism (CD) : Detect chiral coordination environments in lanthanide complexes .
  • Case Study : Luminescent Eu(III) complexes show 1:1 to 1:3 (M:L) stoichiometry, confirmed by SPECFIT® analysis .

Q. What strategies resolve contradictions in biological activity data between 6-(Carboxymethyl)pyridine-2-carboxylic acid and its structural analogs?

• Approach :

• SAR Studies : Compare analogs with substituents like trifluoromethyl (electron-withdrawing) or Boc-protected amino groups (steric hindrance) .
• Dose-Response Curves : Re-evaluate activity under standardized assay conditions (e.g., fixed pH, temperature) to isolate substituent effects .
  • Example : Trifluoromethyl analogs exhibit enhanced metabolic stability but reduced solubility, requiring formulation adjustments .

Q. What are the challenges in crystallizing 6-(Carboxymethyl)pyridine-2-carboxylic acid, and how can phase-annealing methods improve X-ray diffraction data quality?

• Crystallization Issues : The compound’s high polarity and hydrogen-bonding capacity often lead to amorphous precipitates.
• Solutions :

• Solvent Screening : Use mixed solvents (e.g., water/ethanol) to modulate nucleation .
• Phase Annealing : Implement SHELX-90 to refine crystallographic phases, improving resolution for structures with >15 non-H atoms .

Methodological Considerations

Q. How can researchers mitigate decomposition of 6-(Carboxymethyl)pyridine-2-carboxylic acid under acidic or basic conditions during synthetic steps?

• Stabilization Strategies :

• pH Control : Maintain neutral conditions (pH 6–8) during reactions to prevent decarboxylation.
• Protective Groups : Temporarily esterify the carboxylic acid (e.g., methyl ester) to reduce reactivity .

Q. What in silico tools are most effective for predicting the binding affinity of this compound to enzymatic targets (e.g., kinases)?

• Tools :

• Molecular Docking (AutoDock Vina) : Simulate interactions with ATP-binding pockets using PyMOL for visualization .
• MD Simulations (GROMACS) : Assess binding stability over 100-ns trajectories to identify critical residues .